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ryanodyl 3-(pyridine-3-carboxylate) ryanodyl 3-(pyridine-3-carboxylate)
Brand Name: Vulcanchem
CAS No.: 137441-82-8
VCID: VC0142152
InChI: InChI=1S/C26H35NO9/c1-13(2)23(32)18(35-17(29)15-7-6-10-27-11-15)24(33)19(4)12-22(31)20(23,5)26(24,34)25(36-22)16(28)14(3)8-9-21(19,25)30/h6-7,10-11,13-14,16,18,28,30-34H,8-9,12H2,1-5H3/t14-,16+,18+,19+,20-,21-,22+,23+,24+,25?,26+/m0/s1
SMILES: CC1CCC2(C3(CC4(C5(C(C(C3(C5(C2(C1O)O4)O)O)OC(=O)C6=CN=CC=C6)(C(C)C)O)C)O)C)O
Molecular Formula: C26H35NO9
Molecular Weight: 505.6 g/mol

ryanodyl 3-(pyridine-3-carboxylate)

CAS No.: 137441-82-8

Main Products

VCID: VC0142152

Molecular Formula: C26H35NO9

Molecular Weight: 505.6 g/mol

ryanodyl 3-(pyridine-3-carboxylate) - 137441-82-8

CAS No. 137441-82-8
Product Name ryanodyl 3-(pyridine-3-carboxylate)
Molecular Formula C26H35NO9
Molecular Weight 505.6 g/mol
IUPAC Name [(2R,3S,6S,7R,9R,10S,11S,12R,13S,14R)-2,6,9,11,13,14-hexahydroxy-3,7,10-trimethyl-11-propan-2-yl-15-oxapentacyclo[7.5.1.01,6.07,13.010,14]pentadecan-12-yl] pyridine-3-carboxylate
Standard InChI InChI=1S/C26H35NO9/c1-13(2)23(32)18(35-17(29)15-7-6-10-27-11-15)24(33)19(4)12-22(31)20(23,5)26(24,34)25(36-22)16(28)14(3)8-9-21(19,25)30/h6-7,10-11,13-14,16,18,28,30-34H,8-9,12H2,1-5H3/t14-,16+,18+,19+,20-,21-,22+,23+,24+,25?,26+/m0/s1
Standard InChIKey BLVJZMYEPDTENS-FNAYAIJXSA-N
Isomeric SMILES C[C@H]1CC[C@@]2([C@]3(C[C@@]4([C@]5([C@]([C@H]([C@@]3([C@]5(C2([C@@H]1O)O4)O)O)OC(=O)C6=CN=CC=C6)(C(C)C)O)C)O)C)O
SMILES CC1CCC2(C3(CC4(C5(C(C(C3(C5(C2(C1O)O4)O)O)OC(=O)C6=CN=CC=C6)(C(C)C)O)C)O)C)O
Canonical SMILES CC1CCC2(C3(CC4(C5(C(C(C3(C5(C2(C1O)O4)O)O)OC(=O)C6=CN=CC=C6)(C(C)C)O)C)O)C)O
Synonyms yanodyl 3-(pyridine-3-carboxylate)
ryanodyl-3-PDC
PubChem Compound 5748312
Last Modified Nov 09 2021
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